Cas no 1804569-27-4 (2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-6-carboxylic acid)

• Product Name: 2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-6-carboxylic acid
• CAS No: 1804569-27-4
• MF: C₈H₄F₃N₃O₃
• MW: 247.130871772766
• CID: 4910745
• Update Time: 2025-05-26

2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-6-carboxylic acid

• Inchi： 1S/C8H4F3N3O3/c9-8(10,11)17-5-1-4(7(15)16)14-6(13)3(5)2-12/h1H,(H2,13,14)(H,15,16)
• InChI Key： RKVOBNCYWPFLEO-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C(=O)O)=NC(=C1C#N)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 351
• XLogP3: 1.8
• Topological Polar Surface Area: 109

Additional information on 2-Amino-3-cyano-4-(trifluoromethoxy)pyridine-6-carboxylic acid

2-Amino-3-Cyano-4-(Trifluoromethoxy)Pyridine-6-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1804569-27-4, known as 2-Amino-3-Cyano-4-(Trifluoromethoxy)Pyridine-6-Carboxylic Acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an amino group at position 2, a cyano group at position 3, a trifluoromethoxy group at position 4, and a carboxylic acid group at position 6. These functional groups confer the molecule with diverse chemical properties, making it a promising candidate for various applications.

Recent studies have highlighted the potential of 2-Amino-3-Cyano-4-(Trifluoromethoxy)Pyridine-6-Carboxylic Acid in drug discovery. The presence of the amino and cyano groups enhances its ability to form hydrogen bonds, which is crucial for molecular recognition and binding affinity in biological systems. Additionally, the trifluoromethoxy group introduces electron-withdrawing effects, which can stabilize the molecule and improve its pharmacokinetic properties. This makes the compound a valuable building block for designing novel therapeutic agents targeting various diseases, including cancer and infectious diseases.

One of the most intriguing aspects of this compound is its role in antitumor drug development. Researchers have explored its ability to inhibit key enzymes involved in cancer cell proliferation, such as kinases and proteases. The carboxylic acid group at position 6 plays a critical role in modulating the molecule's acidity and solubility, which are essential for its bioavailability. Furthermore, the trifluoromethoxy group contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes and reach intracellular targets.

In addition to its medicinal applications, 2-Amino-3-Cyano-4-(Trifluoromethoxy)Pyridine-6-Carboxylic Acid has shown promise in the field of agricultural chemistry. Its ability to inhibit plant pathogens has been investigated in recent studies, suggesting its potential as a natural or semi-synthetic pesticide. The pyridine ring structure is known to exhibit antimicrobial properties, and the substitution pattern in this compound further amplifies these effects.

The synthesis of this compound involves a series of multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Researchers have developed efficient synthetic routes using techniques such as nucleophilic aromatic substitution and coupling reactions. These methods not only facilitate the large-scale production of the compound but also pave the way for further structural modifications to explore its full potential.

From an environmental perspective, understanding the toxicological profile of 2-Amino-3-Cyano-4-(Trifluoromethoxy)Pyridine-6-Carboxylic Acid is crucial for its safe application in various industries. Recent toxicity studies have indicated that while the compound exhibits potent biological activity, it also demonstrates selectivity towards specific targets, reducing off-target effects. This selectivity is attributed to the unique arrangement of functional groups on the pyridine ring.

In conclusion, 2-Amino-3-Cyano-4-(Trifluoromethoxy)Pyridine-6-Carboxylic Acid (CAS No. 1804569-27-4) represents a cutting-edge molecule with multifaceted applications across diverse scientific domains. Its structural features make it an invaluable tool for advancing drug discovery, agricultural chemistry, and materials science. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in modern science.